Cas no 1803897-95-1 (4-Iodo-6-trifluoromethyl-1H-benzimidazole)

• Product Name: 4-Iodo-6-trifluoromethyl-1H-benzimidazole
• CAS No: 1803897-95-1
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4824987
• Update Time: 2025-05-26

4-Iodo-6-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H4F3IN2/c9-8(10,11)4-1-5(12)7-6(2-4)13-3-14-7/h1-3H,(H,13,14)
• InChI Key： GMGAYFQYZBLBMK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• XLogP3: 3
• Topological Polar Surface Area: 28.7

Additional information on 4-Iodo-6-trifluoromethyl-1H-benzimidazole

Recent Advances in the Study of 4-Iodo-6-trifluoromethyl-1H-benzimidazole (CAS: 1803897-95-1)

4-Iodo-6-trifluoromethyl-1H-benzimidazole (CAS: 1803897-95-1) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by the presence of an iodine atom and a trifluoromethyl group on the benzimidazole core, exhibits unique chemical properties that make it a valuable scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in targeting various disease pathways.

One of the key areas of research involving 4-Iodo-6-trifluoromethyl-1H-benzimidazole is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. The iodine and trifluoromethyl substituents on the benzimidazole ring provide opportunities for further functionalization, enabling the development of highly selective and potent kinase inhibitors. Recent publications have highlighted the successful use of this compound in the design of inhibitors targeting specific kinases, such as EGFR and VEGFR, which are pivotal in oncology research.

In addition to its applications in kinase inhibition, 4-Iodo-6-trifluoromethyl-1H-benzimidazole has also been investigated for its antimicrobial properties. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action involving the disruption of microbial cell wall synthesis. The trifluoromethyl group is believed to enhance the compound's lipophilicity, thereby improving its penetration into microbial cells. These findings suggest that this benzimidazole derivative could serve as a promising lead compound for the development of new antimicrobial agents, especially in the face of rising antibiotic resistance.

Another noteworthy aspect of recent research is the exploration of 4-Iodo-6-trifluoromethyl-1H-benzimidazole in the context of neurodegenerative diseases. Preliminary studies have indicated that this compound may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. The iodine substituent, in particular, has been implicated in the compound's ability to interact with key proteins involved in neurodegenerative processes. While these findings are still in the early stages, they open up new avenues for the therapeutic application of this benzimidazole derivative in conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of 4-Iodo-6-trifluoromethyl-1H-benzimidazole has also seen advancements in recent years. Researchers have developed more efficient and scalable synthetic routes, leveraging modern catalytic methods and green chemistry principles. These improvements not only enhance the accessibility of the compound for further research but also reduce the environmental impact of its production. Detailed spectroscopic and crystallographic analyses have further elucidated the structural characteristics of this compound, providing a solid foundation for its continued exploration in drug design.

In conclusion, 4-Iodo-6-trifluoromethyl-1H-benzimidazole (CAS: 1803897-95-1) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibition and antimicrobial activity to potential neuroprotective effects, highlighting its broad therapeutic potential. Ongoing research efforts are expected to further unravel its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications. As such, this compound remains a focal point of interest for researchers in the field, with its study contributing to the advancement of innovative therapeutic strategies.